Cas no 133416-04-3 (4,8,12,16-Tetraazaeicosane-1,20-diamine)
133416-04-3 structure
Product Name:4,8,12,16-Tetraazaeicosane-1,20-diamine
CAS No:133416-04-3
MF:C16H40N6
MW:316.529003143311
CID:234791
PubChem ID:10018687
Update Time:2025-04-19
4,8,12,16-Tetraazaeicosane-1,20-diamine Chemical and Physical Properties
Names and Identifiers
-
- 4,8,12,16-Tetraazaeicosane-1,20-diamine
- Homocaldohexamine
- N'-[3-[3-[3-(3-aminopropylamino)propylamino]propylamino]propyl]butane-1,4-diamine
- 133416-04-3
- DTXSID90434310
- SCHEMBL3158875
-
- Inchi: 1S/C16H40N6/c17-7-1-2-9-19-11-4-13-21-15-6-16-22-14-5-12-20-10-3-8-18/h19-22H,1-18H2
- InChI Key: VJJWUYZASSXYHG-UHFFFAOYSA-N
- SMILES: N(CCCNCCCCN)CCCNCCCNCCCN
Computed Properties
- Exact Mass: 316.3318
- Monoisotopic Mass: 316.33144530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 19
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 100.16
4,8,12,16-Tetraazaeicosane-1,20-diamine Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
133416-04-3 (4,8,12,16-Tetraazaeicosane-1,20-diamine) Related Products
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- 71-44-3(Spermine)
- 68956-56-9(dipentene fluka spec. purified fraction of terpene hydrocarb)
- 5538-95-4(N1-Dodecylpropane-1,3-diamine)
- 13360-63-9(N-Ethyl-n-butylamine)
- 124-20-9(Spermidine)
- 20193-21-9(N-Propylbutylamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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